Pent-3-ynal
Overview
Description
Pent-3-ynal is a useful research compound. Its molecular formula is C5H6O and its molecular weight is 82.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality Pent-3-ynal suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Pent-3-ynal including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
General Anesthesia in Pigs : A study investigated the effects of general anesthesia induced by different agents (including pentobarbital, which has a somewhat similar structure to Pent-3-ynal) on plasma concentrations of metabolites and hormones in pigs. This research might indicate potential applications of Pent-3-ynal in veterinary medicine or pharmacology (Daş et al., 2016).
Oxidation Kinetics of Resonance-Stabilized Radicals : The study of the pent-1-en-3-yl radical reaction with molecular oxygen provides insights into combustion and atmospheric chemistry. This could suggest applications of Pent-3-ynal in studying radical reactions and kinetics, which are crucial in fields like environmental science and chemical engineering (Döntgen et al., 2019).
Pentose Uptake by the Diaphragm : Research on pentose uptake by the rat diaphragm could be relevant if Pent-3-ynal interacts similarly with biological systems, indicating potential research applications in biochemistry and physiology (Kipnis & Cori, 1957).
Catalysis in Olefin Epoxidation : A study on a molybdenum-based catalyst for olefin epoxidation could be indirectly relevant to Pent-3-ynal if it exhibits similar reactivity patterns. This could suggest applications in organic synthesis and catalysis (Amarante et al., 2014).
Antiviral Activity of Inhibitors : A study on the antiviral activity of a novel inhibitor could be relevant if Pent-3-ynal shows similar biological activity, suggesting potential applications in pharmaceutical research and virology (Patick et al., 2005).
properties
IUPAC Name |
pent-3-ynal | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6O/c1-2-3-4-5-6/h5H,4H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAOZJOUHJZWTAG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#CCC=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
82.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Pent-3-ynal |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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